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Compound of Interest

Compound Name:

Tert-butyl 4-(2-

bromoethyl)piperidine-1-

carboxylate

CAS No.: 169457-73-2

Cat. No.: B1311237

Get Quote

The piperidine ring is a privileged scaffold in drug discovery, appearing in numerous FDA-

approved therapeutics.[1][2] Its conformational pre-organization and ability to engage in key

binding interactions make it a cornerstone of molecular design. Tert-butyl 4-(2-
bromoethyl)piperidine-1-carboxylate (CAS No: 169457-73-2) is a particularly valuable

derivative. It combines three key features:

A Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) group provides robust protection for

the piperidine nitrogen, rendering it inert to a wide range of nucleophilic and basic conditions,

yet allowing for facile deprotection under acidic conditions.

A Bromoethyl Sidechain: This functional handle is an excellent electrophile, primed for

nucleophilic substitution reactions (SN2). It allows for the covalent linkage of the piperidine

core to various nucleophiles, such as amines, phenols, and thiols.

The 4-Substituted Piperidine Core: This substitution pattern is a common motif in centrally

active agents and other targeted therapies.
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This combination makes it an ideal intermediate for introducing the 4-ethylpiperidine moiety into

target molecules, a critical step in the synthesis of numerous pharmaceutical agents.

Core Compound Profile and Safety Data
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

effective and safe use in the laboratory.

Table 1: Physicochemical Properties
Property Value Source(s)

CAS Number 169457-73-2

Molecular Formula C₁₂H₂₂BrNO₂

Molecular Weight 292.21 g/mol

Appearance White to off-white solid [3]

Melting Point 39.0 °C

Boiling Point 334.2 °C

Solubility
Soluble in dichloromethane,

ethanol, acetone, ether
[3]

SMILES
CC(C)

(C)OC(=O)N1CCC(CC1)CCBr

Table 2: GHS Hazard and Precautionary Statements
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GHS
Pictogram

Signal Word
Hazard
Statement(s)

Precautionary
Statement(s)

Source(s)

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin

irritation.H319:

Causes serious

eye

irritation.H335:

May cause

respiratory

irritation.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.P

280: Wear

protective

gloves/eye

protection/face

protection.P302+

P352: IF ON

SKIN: Wash with

plenty of soap

and

water.P305+P35

1+P338: IF IN

EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[4]

Synthesis Pathway: From Precursor to Final
Product
A robust synthesis begins with well-characterized and readily available starting materials. The

logical precursor to our target compound is tert-butyl 4-(2-hydroxyethyl)piperidine-1-

carboxylate.

Workflow 1: Synthesis Overview
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Part 1: Precursor Synthesis

Part 2: Bromination

4-(2-Hydroxyethyl)piperidine

tert-Butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate

Boc Protection

(Boc)₂O, Solvent (e.g., DCM)

tert-Butyl 4-(2-bromoethyl)piperidine-1-carboxylate

Appel Reaction

PPh₃, CBr₄
Solvent (e.g., DCM)

Click to download full resolution via product page

Caption: Overall synthetic workflow from the starting alcohol.

Protocol I: Synthesis of Precursor tert-Butyl 4-(2-
hydroxyethyl)piperidine-1-carboxylate
Rationale: The first step is the protection of the secondary amine of 4-(2-

hydroxyethyl)piperidine. The Boc group is ideal as it is stable to the subsequent bromination

conditions and many other synthetic transformations. The reaction is typically straightforward,

proceeding cleanly with di-tert-butyl dicarbonate ((Boc)₂O).

Step-by-Step Methodology:

Reaction Setup: To a solution of 4-(2-hydroxyethyl)piperidine (1.0 eq) in a suitable solvent

such as dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.5 M), add di-tert-butyl

dicarbonate (1.05 eq).
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Reaction Execution: Stir the mixture at room temperature. The reaction is typically complete

within 2-4 hours and can be monitored by Thin Layer Chromatography (TLC) for the

consumption of the starting material.

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

Dissolve the residue in a water-immiscible solvent like ethyl acetate.

Purification: Wash the organic layer sequentially with 1M HCl (to remove any unreacted

amine), saturated NaHCO₃ solution, and brine. Dry the organic phase over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the product, which is often

pure enough for the next step. If required, purification can be achieved by flash column

chromatography.[5][6]

Protocol II: Synthesis of tert-Butyl 4-(2-
bromoethyl)piperidine-1-carboxylate via the Appel
Reaction
Mechanistic Rationale (E-E-A-T Pillar): The conversion of a primary alcohol to a primary alkyl

bromide requires the hydroxyl group to be transformed into a good leaving group. Direct

reaction with HBr can lead to side reactions and requires harsh acidic conditions that could

compromise the Boc protecting group. The Appel reaction provides a mild and highly efficient

alternative that operates under neutral conditions.[1][7] The reaction proceeds via an SN2

mechanism, which is crucial as it avoids carbocation rearrangements that can plague other

methods.[1] The driving force is the formation of the extremely stable phosphorus-oxygen

double bond in the triphenylphosphine oxide byproduct.

Diagram: Appel Reaction Mechanism

PPh₃

[Ph₃P-Br]⁺ CBr₃⁻

Activation

CBr₄
R-CH₂-O⁻

[R-CH₂-O-PPh₃]⁺ Br⁻

R-CH₂-OH

Deprotonation
by CBr₃⁻

Nucleophilic Attack on P

HCBr₃

R-CH₂-Br

SN2 Attack by Br⁻
(Inversion) Ph₃P=O
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Caption: Mechanism of the Appel Reaction for alcohol bromination.

Step-by-Step Methodology:

Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (Nitrogen or

Argon), dissolve tert-butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) and carbon

tetrabromide (CBr₄, 1.2 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M).[8]

Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the initial

exotherm upon addition of the phosphine.

Reagent Addition: Add triphenylphosphine (PPh₃, 1.2 eq) portion-wise to the stirred solution,

ensuring the internal temperature does not rise significantly.

Reaction Execution: After the addition is complete, remove the ice bath and allow the

reaction to warm to room temperature. Stir for 1-3 hours. Monitor the reaction progress by

TLC until the starting alcohol is fully consumed.[8]

Work-up: Concentrate the reaction mixture under reduced pressure. The crude residue will

contain the product and the triphenylphosphine oxide byproduct.

Purification: Triturate the crude residue with a non-polar solvent like hexanes or a mixture of

hexanes/ethyl acetate and filter to remove the bulk of the precipitated triphenylphosphine

oxide.[1][9] The filtrate is then concentrated and purified by flash column chromatography on

silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl 4-
(2-bromoethyl)piperidine-1-carboxylate.[2][8]

Expected Characterization Data
Validating the structure and purity of the final compound is a critical, self-validating step in any

protocol. Based on the known spectra of similar N-Boc-piperidine structures, the following NMR

data are expected.[10][11]

Table 3: Predicted ¹H and ¹³C NMR Data for the Target Compound
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¹H NMR (400 MHz, CDCl₃) ¹³C NMR (101 MHz, CDCl₃)

δ (ppm) Assignment

~4.08 (br s, 2H) -CH₂- (piperidine, axial)

~3.45 (t, 2H) -CH₂-Br

~2.68 (t, 2H) -CH₂- (piperidine, equatorial)

~1.85 (q, 2H) -CH₂-CH₂-Br

~1.69 (d, 2H) -CH₂- (piperidine)

~1.45 (s, 9H) -C(CH₃)₃ (Boc)

~1.50-1.60 (m, 1H) CH (piperidine)

~1.15 (m, 2H) -CH₂- (piperidine)

Application in Pharmaceutical Synthesis: A Key
Alkylation Step
The primary utility of tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate is as an alkylating

agent. A prominent example is its use in the synthesis of precursors for the atypical

antipsychotic drug, Cariprazine.[3][12][13] Cariprazine features a piperazine core linked via an

ethyl bridge to a cyclohexane ring. Our title compound is an ideal synthon for a similar

piperidine-containing analogue. The following protocol describes the N-alkylation of 1-(2,3-

dichlorophenyl)piperazine.

Workflow 2: Application in Synthesis

tert-Butyl 4-(2-bromoethyl)piperidine-1-carboxylate

Cariprazine Precursor
(Alkylated Product)

SN2 Alkylation

1-(2,3-Dichlorophenyl)piperazine Base (e.g., K₂CO₃)
Solvent (e.g., ACN)
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Caption: N-Alkylation using the title compound.

Protocol III: N-Alkylation of 1-(2,3-
dichlorophenyl)piperazine
Rationale: This is a classic SN2 reaction where the secondary amine of the piperazine acts as

the nucleophile, displacing the bromide from our electrophilic building block. A non-nucleophilic

inorganic base is required to neutralize the HBr formed during the reaction, driving it to

completion. Potassium carbonate (K₂CO₃) is a common and effective choice.

Step-by-Step Methodology:

Reaction Setup: Combine 1-(2,3-dichlorophenyl)piperazine (1.0 eq), tert-butyl 4-(2-
bromoethyl)piperidine-1-carboxylate (1.05 eq), and anhydrous potassium carbonate (2.0-

3.0 eq) in a suitable solvent like acetonitrile (ACN) or N,N-dimethylformamide (DMF).

Reaction Execution: Heat the reaction mixture to 80-90 °C and stir until TLC or LC-MS

analysis indicates complete consumption of the limiting reagent (typically the piperazine).

This can take several hours.

Work-up: Cool the reaction mixture to room temperature and filter off the inorganic base.

Concentrate the filtrate under reduced pressure.

Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM)

and wash with water and then brine. Dry the organic layer over Na₂SO₄, filter, and

concentrate. The crude product can then be purified by flash column chromatography to yield

the pure N-alkylated product.[14][15]

Conclusion
Tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate is more than a simple reagent; it is a

strategically designed building block that provides a reliable and efficient route to complex

molecular architectures. Its synthesis via the Appel reaction is a mild and predictable process,

rooted in the well-understood SN2 mechanism. Its application as an electrophile in alkylation

reactions demonstrates its value in constructing the C-N bonds that are central to a vast
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number of active pharmaceutical ingredients. This guide provides the foundational knowledge

and practical protocols necessary for researchers to confidently incorporate this versatile

intermediate into their synthetic programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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